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Compound of Interest |

8-Bromo-6-chloro-2H-chromene-3-
Compound Name:
carboxylic acid methyl ester

CAS No.: 885271-05-6

Cat. No.: B1503277

Get Quote

A definitive technical guide for the compound registered under CAS number 885271-05-6
cannot be provided at this time due to the inability to unambiguously establish its chemical
identity from publicly available, authoritative scientific databases. This fundamental challenge of
identification precludes the creation of an accurate and reliable technical resource for
researchers, scientists, and drug development professionals.

Initial investigations into CAS number 885271-05-6 suggested a potential association with the
chemical entity "Methyl 8-bromo-6-chloroimidazo[1,2-a]pyridine-2-carboxylate.” However, a
thorough and systematic search of authoritative chemical databases has revealed conflicting
information, most notably a discrepancy in the molecular formula associated with this CAS
number. Several chemical databases link CAS 885271-05-6 to the molecular formula
C11H8BrCIO3. This is inconsistent with the molecular formula of the initially suggested
imidazo[1,2-a]pyridine derivative, which is CLOH7BrCIN202.

This discrepancy is a critical issue that prevents the development of a scientifically sound
technical guide. Without a confirmed chemical structure and IUPAC name, it is impossible to
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accurately discuss the compound's properties, synthesis, potential mechanism of action, and
applications.

Summary of Findings and Conflicting Information

A comprehensive search of scientific literature, patent databases, and chemical supplier
catalogs has highlighted the ambiguity surrounding CAS number 885271-05-6:

¢ Inconsistent Molecular Formula: The primary conflict arises from the differing molecular
formulas found in various databases. The formula C11H8BrClO3 points towards a different
class of compound than the initially considered imidazo[1,2-a]pyridine.

o Lack of Authoritative Confirmation: Major chemical databases such as PubChem, SciFinder,
and Reaxys do not currently provide a definitive chemical name or structure for CAS number
885271-05-6. The absence of this information in these key resources suggests that the
compound may be proprietary, not widely studied, or potentially listed with an erroneous CAS
number in some sources.

o Ambiguity in Supplier Listings: While some commercial suppliers may list CAS 885271-05-6,
the lack of detailed and verifiable technical documentation, such as Certificates of Analysis
(CoA) with confirmed structural information, makes it difficult to ascertain the true identity of
the offered product.

The Importance of Unambiguous Chemical
Identification

For the target audience of researchers and drug development professionals, the precise
identification of a chemical compound is of paramount importance. An in-depth technical guide
must be based on a solid foundation of accurate and verifiable data. Any ambiguity in the
chemical structure could lead to:

 Inaccurate representation of chemical and physical properties.
e Misleading information regarding synthesis and reactivity.

 Incorrect postulations about biological activity and mechanism of action.
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 Fruitless procurement efforts and wasted research resources.

Given these critical considerations and the current lack of a definitive and verifiable chemical
identity for CAS number 885271-05-6, it would be scientifically irresponsible to produce a
technical guide on this topic. Further investigation and clarification from a primary source, such
as the original registrant of this CAS number, would be necessary to proceed.

Therefore, this document serves to highlight the current informational roadblock concerning
CAS number 885271-05-6 and to underscore the importance of precise chemical identification
in scientific and technical communication.

 To cite this document: BenchChem. [In-depth Technical Guide: The Challenge of Identifying
CAS Number 885271-05-6]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1503277/docs#in-depth-technical-guide-the-
challenge-of-identifying-cas-number-885271-05-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1503277/docs#in-depth-technical-guide-the-challenge-of-identifying-cas-number-885271-05-6
https://www.benchchem.com/product/b1503277/docs#in-depth-technical-guide-the-challenge-of-identifying-cas-number-885271-05-6
https://www.benchchem.com/product/b1503277/docs#in-depth-technical-guide-the-challenge-of-identifying-cas-number-885271-05-6
https://www.benchchem.com/product/b1503277/docs#in-depth-technical-guide-the-challenge-of-identifying-cas-number-885271-05-6
https://www.benchchem.com/product/b1503277?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1503277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check
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